Cas no 160777-11-7 (2,4-Pentanedione, 3-[[5-(2-nitrophenyl)-2-furanyl]methylene]- (en))

• Product Name: 2,4-Pentanedione, 3-[[5-(2-nitrophenyl)-2-furanyl]methylene]- (en)
• CAS No: 160777-11-7
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• CID: 3109672
• PubChem ID: 833193
• Update Time: 2025-04-21

2,4-Pentanedione, 3-[[5-(2-nitrophenyl)-2-furanyl]methylene]- (en) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[[5-(2-nitrophenyl)-2-furanyl]methylene]- (en)
• 3-[[5-(2-nitrophenyl)furan-2-yl]methylidene]pentane-2,4-dione
• AKOS001017283
• SR-01000026788
• Z56771892
• STK701397
• 3-{[5-(2-nitrophenyl)furan-2-yl]methylidene}pentane-2,4-dione
• CS-0272032
• SR-01000026788-1
• 160777-11-7
• 3-((5-(2-Nitrophenyl)furan-2-yl)methylene)pentane-2,4-dione

• Inchi： 1S/C16H13NO5/c1-10(18)14(11(2)19)9-12-7-8-16(22-12)13-5-3-4-6-15(13)17(20)21/h3-9H,1-2H3
• InChI Key： GLOWNPVOMSWLKX-UHFFFAOYSA-N
• SMILES： O1C(/C=C(\C(C)=O)/C(C)=O)=CC=C1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.07937252Da
• Monoisotopic Mass: 299.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1Ų